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Compound of Interest

Compound Name: 1-butyl-2-methylbenzene

Cat. No.: B043884

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the commercial availability,
physicochemical properties, and key synthetic and analytical methodologies for 1-butyl-2-
methylbenzene (also known as o-butyltoluene). This information is intended to support
research, development, and sourcing activities within the pharmaceutical and chemical

industries.

Physicochemical Properties

1-Butyl-2-methylbenzene is an aromatic hydrocarbon with the chemical formula C11Hie and a
molecular weight of 148.24 g/mol .[1] It is characterized as a colorless liquid. A summary of its
key physical and chemical properties is presented in Table 1.

Table 1: Physicochemical Properties of 1-Butyl-2-methylbenzene
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Property Value Source

Molecular Formula Ci1His [1]

Molecular Weight 148.24 g/mol [1]

CAS Number 1595-11-5 [1]

Appearance Colorless liquid Infe.rre.d from typical properties
of similar compounds

Boiling Point ~198 °C (predicted)

Density ~0.87 g/cm?3 (predicted)

N Insoluble in water; Soluble in
Solubility ] Inferred from structure
common organic solvents

0-Butyltoluene, 2-Butyltoluene,
Synonyms [1]
1-Methyl-2-butylbenzene

Commercial Availability

1-Butyl-2-methylbenzene is available from several commercial chemical suppliers, typically in
research and development quantities. While a comprehensive list of all potential suppliers is
beyond the scope of this guide, Table 2 provides a summary of representative vendors offering
this compound. It is crucial for researchers to verify the purity and specifications of the product
from the chosen supplier, as this can vary.

Table 2: Commercial Suppliers of 1-Butyl-2-methylbenzene (CAS 1595-11-5)

] ) Available
Supplier Product Name Purity .
Quantities
United States ) B
) ] 2-Butyltoluene Highly Purified 1lg
Biological
LGC Standards (TRC)  2-Butyltoluene Not specified Custom synthesis
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Note: There is a discrepancy in the molecular formula and weight listed by United States
Biological for their "2-Butyltoluene™ product. Researchers are strongly advised to contact the
supplier to confirm the identity of the compound before purchase.

Synthesis of 1-Butyl-2-methylbenzene

The synthesis of 1-butyl-2-methylbenzene can be achieved through several established
organic chemistry methodologies. A common and effective approach is the Friedel-Crafts
alkylation of toluene with a suitable butylating agent.

Experimental Protocol: Friedel-Crafts Alkylation of
Toluene

This protocol describes a general procedure for the synthesis of 1-butyl-2-methylbenzene via
Friedel-Crafts alkylation.

Materials:

Toluene

e 1-Bromobutane (or 1-chlorobutane)

e Anhydrous Aluminum Chloride (AICI3)

¢ Anhydrous Dichloromethane (DCM)

e Hydrochloric Acid (1 M)

» Saturated Sodium Bicarbonate Solution

e Anhydrous Magnesium Sulfate

o Standard laboratory glassware for inert atmosphere reactions
Procedure:

e Reaction Setup: A flame-dried, three-necked round-bottom flask equipped with a magnetic
stirrer, a dropping funnel, and a reflux condenser with a nitrogen inlet is assembled. The
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system is flushed with dry nitrogen.

Catalyst Suspension: Anhydrous dichloromethane (DCM) and anhydrous aluminum chloride
(AICI5) are added to the reaction flask under a nitrogen atmosphere. The suspension is
cooled to 0 °C in an ice bath.

Addition of Alkylating Agent: 1-Bromobutane is added dropwise to the stirred suspension of
AICl3 in DCM.

Addition of Toluene: Toluene, dissolved in anhydrous DCM, is added dropwise to the reaction
mixture at 0 °C.

Reaction: The reaction mixture is allowed to warm to room temperature and stirred for a
specified period (e.g., 2-4 hours). The progress of the reaction can be monitored by Thin
Layer Chromatography (TLC) or Gas Chromatography (GC).

Workup: The reaction is quenched by carefully pouring the mixture over crushed ice and 1 M
hydrochloric acid. The organic layer is separated, washed with saturated sodium bicarbonate
solution and brine, and then dried over anhydrous magnesium sulfate.

Purification: The solvent is removed under reduced pressure, and the crude product is
purified by fractional distillation to yield 1-butyl-2-methylbenzene. The ortho isomer is the
minor product compared to the para isomer due to steric hindrance.
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Sample Preparation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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